Cas no 5832-01-9 (5-Nitro-2-thiophenecarboxylic Acid)

5-Nitro-2-thiophenecarboxylic Acid is a nitro-substituted thiophene derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its carboxylic acid functionality and nitro group make it a versatile building block for the preparation of heterocyclic compounds, agrochemicals, and active pharmaceutical ingredients (APIs). The compound exhibits high reactivity in electrophilic and nucleophilic substitution reactions, facilitating modifications to its core structure. Its stability under standard conditions and well-defined chemical properties ensure consistent performance in synthetic applications. Researchers value this compound for its role in developing novel thiophene-based molecules with potential biological activity. Proper handling and storage are recommended due to its nitro group.
5-Nitro-2-thiophenecarboxylic Acid structure
5832-01-9 structure
Product Name:5-Nitro-2-thiophenecarboxylic Acid
CAS No:5832-01-9
MF:C6H5NO4S
MW:187.173200368881
MDL:MFCD02702303
CID:367836
PubChem ID:79908
Update Time:2025-10-14

5-Nitro-2-thiophenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-nitrothiophene-2-carboxylate
    • 5-NITROTHIOPHENE-2-CARBOXYLICMETHYLESTER
    • 2-Thiophenecarboxylicacid, 5-nitro-, methyl ester
    • 5-NITRO THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
    • 5-Nitrothiophene-2-carboxylic acid methyl ester
    • 5-nitro-2-methoxycarbonylthiophen
    • 5-Nitro-thiophen-2-carbonsaeure-methylester
    • methyl 5-nitro-2-thenoate
    • Methyl 5-nitro-2-thiophenecarboxylate
    • 5-Nitrothiophene-2-carboxylic acid methyl ester
    • ROZWUNOYMSUTKS-UHFFFAOYSA-N
    • 2-Thiophenecarboxylic acid, 5-nitro-, methyl ester
    • 5-NITRO-2-THIOPHENECARBOXYLIC ACID METHYL ESTER
    • PubChem15669
    • methyl 5-nitrothiophen-2-carboxylate
    • Methyl5-Nitro-2-thiophenecarboxylate
    • SR-01000635609-1
    • 5-Nitro-2-(methoxycarbonyl)thiophene
    • DTXSID10207048
    • Thiophene-2-carboxylic acid, 5-nitro-, methyl ester
    • Methyl 5-nitrothaphene-2-carboxylate
    • MFCD02702303
    • SY022727
    • AKOS000278519
    • Z19502036
    • CS-0037854
    • Methyl 5-nitro-2-thiophenecarboxylate #
    • DS-14427
    • AB12666
    • EINECS 227-412-5
    • FT-0707205
    • CCG-45866
    • SCHEMBL1483376
    • 5832-01-9
    • L9B8J5U8CF
    • Methyl 5-nitro-2-thienylcarboxylate
    • EN300-37212
    • NS00047651
    • A905614
    • DB-072462
    • 5-Nitro-2-thiophenecarboxylic Acid
    • MDL： MFCD02702303
    • Inchi： 1S/C6H5NO4S/c1-11-6(8)4-2-3-5(12-4)7(9)10/h2-3H,1H3
    • InChI Key： ROZWUNOYMSUTKS-UHFFFAOYSA-N
    • SMILES： S1C(=CC=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 186.99400
  • Monoisotopic Mass: 186.994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 100
  • XLogP3: 2

Experimental Properties

  • Density: 1.454
  • Boiling Point: 306.9°Cat760mmHg
  • Flash Point: 139.4°C
  • Refractive Index: 1.582
  • PSA: 100.36000
  • LogP: 1.96610

5-Nitro-2-thiophenecarboxylic Acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Nitro-2-thiophenecarboxylic Acid Production Method

5-Nitro-2-thiophenecarboxylic Acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5832-01-9)5-NITROTHIOPHENE-2-CARBOXYLICMETHYLESTER
Order Number:sfd4668
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

5-Nitro-2-thiophenecarboxylic Acid Related Literature

5832-01-9 (5-Nitro-2-thiophenecarboxylic Acid) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:5832-01-9)5-NITROTHIOPHENE-2-CARBOXYLICMETHYLESTER
sfd4668
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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